4-Ethyl-2-isopropoxyphenol

Core Science & Biosynthesis

Physicochemical Profiling and Molecular Characterization of 4-Ethyl-2-isopropoxyphenol: A Technical Guide

Executive Summary

In the landscape of specialty chemicals, substituted phenols serve as critical building blocks in medicinal chemistry, material sciences, and advanced flavor/fragrance profiling. 4-Ethyl-2-isopropoxyphenol (CAS: 1243370-36-6) is a highly specific phenolic derivative characterized by an electron-donating ethyl group at the para position and a sterically bulky isopropoxy group at the ortho position[1].

As a Senior Application Scientist, I approach the characterization of this molecule not just as a list of static numbers, but as a dynamic system of structure-property relationships (SPR). This whitepaper provides an in-depth technical breakdown of the physicochemical properties and molecular weight of 4-ethyl-2-isopropoxyphenol, alongside self-validating experimental workflows designed to confirm these parameters in a laboratory setting.

Molecular Architecture and Identity

The fundamental behavior of 4-ethyl-2-isopropoxyphenol is dictated by its precise molecular architecture. The exact molecular weight of the compound is 180.24 g/mol , corresponding to the molecular formula C11H16O2 [1][2].

To understand its behavior, we must deconstruct its functional groups:

• The Phenol Core: Provides a hydrogen-bond donor (-OH) and acceptor, serving as the primary site for metabolic conjugation or synthetic functionalization.

• The Para-Ethyl Group: An alkyl chain that increases the molecule's lipophilicity and donates electron density into the aromatic ring via inductive effects, subtly decreasing the acidity of the phenolic proton.

• The Ortho-Isopropoxy Group: Unlike a standard methoxy group (found in analogs like 4-ethylguaiacol[3]), the isopropoxy group introduces significant steric hindrance around the hydroxyl group. This bulk shields the -OH from certain intermolecular interactions, dramatically increasing the compound's overall lipophilicity and altering its boiling point[4].

Caption: Structure-property relationship (SPR) mapping for 4-ethyl-2-isopropoxyphenol.

Physicochemical Profiling

Due to the niche nature of this specific CAS registry number, empirical data for macroscopic properties (like boiling point and LogP) must be extrapolated from closely related, highly characterized analogs such as 4-ethylguaiacol (4-ethyl-2-methoxyphenol)[5]. By applying functional group contribution models, we can establish a highly accurate predictive profile.

Quantitative Data Summary

Property	Value	Derivation / Causality
CAS Registry Number	1243370-36-6	Verified via chemical vendor databases[1].
Molecular Formula	C11H16O2	Derived from structural composition[2].
Molecular Weight	180.24 g/mol	Calculated standard atomic weights[6].
LogP (Lipophilicity)	~3.4	Extrapolated from 4-ethylguaiacol (LogP 2.43)[5]. The addition of two aliphatic carbons in the isopropoxy group adds ~1.0 to the partition coefficient.
Boiling Point	255 - 265 °C	Extrapolated from 4-ethylguaiacol (234-236 °C). The increased molecular weight and van der Waals forces of the isopropyl group elevate the boiling point[7].
pKa (Acidity)	~10.2	The electron-donating nature of both the ortho-alkoxy and para-alkyl groups destabilizes the phenoxide anion, making it slightly less acidic than pure phenol (pKa 9.95).
H-Bond Donors	1	The phenolic -OH group.
H-Bond Acceptors	2	The phenolic oxygen and the ether oxygen.

Experimental Workflows for Property Validation

To transition from theoretical profiling to empirical certainty, a self-validating analytical framework is required. Below are the step-by-step methodologies designed to confirm the molecular weight and lipophilicity of 4-ethyl-2-isopropoxyphenol.

Protocol 1: Molecular Weight Confirmation via LC-HRMS

Objective: Validate the molecular weight (180.24 g/mol ) using High-Resolution Mass Spectrometry (HRMS).

• Step 1: Sample Preparation. Dissolve 1 mg of 4-ethyl-2-isopropoxyphenol in 1 mL of LC-MS grade Methanol to create a 1 mg/mL stock. Dilute to 1 µg/mL using a 50:50 mixture of Water:Acetonitrile containing 0.1% Ammonium Hydroxide ( NH4​OH ).

• Step 2: Ionization Strategy (The Causality). Why use Electrospray Ionization in negative mode (ESI-)? The phenol core contains a relatively acidic hydroxyl proton. By utilizing a slightly basic mobile phase ( NH4​OH ), we force the abstraction of this proton before the droplet enters the mass analyzer[4]. This yields a highly stable phenoxide anion [M−H]− at m/z 179.24. This approach provides a vastly superior signal-to-noise ratio compared to positive ion mode, which would require the energetically unfavorable protonation of the weakly basic ether oxygen.

• Step 3: Acquisition & Self-Validation. Run the sample through a Q-TOF mass spectrometer.

  • Validation Check: The presence of a primary peak at m/z 179.238 (exact mass) confirms the molecular weight. Furthermore, a secondary MS/MS fragmentation should yield a loss of the isopropyl radical, confirming the presence of the ortho-isopropoxy group.

Protocol 2: Lipophilicity (LogP) Determination via RP-HPLC

Objective: Empirically determine the LogP value (~3.4) using OECD Test Guideline 117.

• Step 1: Method Selection (The Causality). Why use Reverse-Phase HPLC instead of the traditional octanol-water shake-flask method? The isopropoxy group introduces significant hydrophobicity, making the shake-flask method prone to micro-emulsion formation and inaccurate phase separation. RP-HPLC bypasses this by utilizing a C18 stationary phase that mimics a lipid bilayer. The retention time correlates directly and reproducibly with lipophilicity.

• Step 2: Calibration. Inject a series of reference standards with known LogP values (e.g., phenol, 4-ethylphenol, 4-ethylguaiacol) to create a calibration curve plotting Log(Retention Factor, k ) against known LogP[4].

• Step 3: Execution. Inject the 4-ethyl-2-isopropoxyphenol sample using an isocratic mobile phase of 60% Methanol / 40% Water (pH 3.0). Note: The acidic pH ensures the phenol remains fully protonated and un-ionized, preventing artificially low retention times.

• Step 4: Self-Validation. Calculate the LogP from the calibration curve. To self-validate, alter the mobile phase to 70% Methanol; the calculated LogP should remain mathematically consistent despite the shorter retention time.

Caption: Analytical workflow for validating the physicochemical profile of the compound.

Conclusion

The characterization of 4-ethyl-2-isopropoxyphenol (MW: 180.24 g/mol ) requires an understanding of how its specific functional groups—namely the para-ethyl and ortho-isopropoxy substituents—modulate the baseline properties of the phenol ring. By utilizing predictive SPR models grounded in analogous compounds like 4-ethylguaiacol, and validating them through targeted LC-MS and RP-HPLC workflows, researchers can confidently integrate this molecule into complex synthetic or analytical pipelines.

References

• Bide Pharm. "4-Ethyl-2-isopropoxyphenol (CAS: 1243370-36-6) Catalog and Properties." Bide Pharm.1

• BLD Pharm. "4-Ethyl-2,6-dimethoxyphenol and related Isopropoxyphenol Derivatives." BLD Pharm.6

• Bide Pharm. "5-Ethyl-2-isopropoxyphenol and Isomeric Molecular Weights." Bide Pharm.2

• HS Pharma. "4-Ethyl-2-methoxyphenol CAS 2785-89-9 Properties (Boiling Point Extrapolation)." Sunshine Pharma.7

• The Good Scents Company. "4-ethyl guaiacol (LogP Reference)." The Good Scents Company.5

• Journal of Agricultural and Food Chemistry. "Determination of 4-Ethylphenol and 4-Ethylguaiacol in Wines by LC-MS-MS and HPLC-DAD-Fluorescence." ACS Publications.4

• National Center for Biotechnology Information. "4-Ethylguaiacol | C9H12O2 | CID 62465." PubChem.3

Sources

• 1. CAS:72629-93-7, 2,13-Di-tert-butyl-6,7,9,10,17,18,20,21-octahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecine-毕得医药 [bidepharm.com]
• 2. CAS:1243407-96-65-Ethyl-2-isopropoxyphenol-毕得医药 [bidepharm.com]
• 3. 4-Ethylguaiacol | C9H12O2 | CID 62465 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 4-ethyl guaiacol, 2785-89-9 [thegoodscentscompany.com]
• 6. Search | BLDpharm [bldpharm.com]
• 7. 4-Ethyl-2-methoxyphenol CAS 2785-89-9 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]

Thermal Stability and Boiling Point Dynamics of 4-Ethyl-2-isopropoxyphenol: A Comprehensive Technical Guide

Executive Summary

As a Senior Application Scientist, I approach the physicochemical profiling of 4-ethyl-2-isopropoxyphenol (4-EIPP, CAS: 1243370-36-6) not merely as a tabulation of constants, but as a dynamic interplay of molecular architecture and thermodynamic stressors. For researchers and drug development professionals, understanding the thermal limits of alkyl-alkoxyphenols is critical for formulation stability, high-temperature synthesis, and sterilization protocols. This whitepaper deconstructs the boiling point dynamics and thermal degradation kinetics of 4-EIPP, providing field-proven, self-validating protocols for empirical verification.

Molecular Architecture & Boiling Point Dynamics

The boiling point of a phenolic compound is dictated by its molecular weight, van der Waals interactions, and, most crucially, its capacity for intermolecular hydrogen bonding.

To deduce the boiling point of 4-EIPP, we must analyze its closest structural analog: 4-ethyl-2-methoxyphenol (4-ethylguaiacol) . Empirical data establishes the boiling point of 4-ethyl-2-methoxyphenol at 234–236 °C at atmospheric pressure (760 mmHg)[1][2].

The Causality of Isopropoxy Substitution: Replacing the methoxy group (-OCH₃) with an isopropoxy group (-OCH(CH₃)₂) introduces two competing thermodynamic forces:

• Mass & Dispersion Forces: The addition of 28 g/mol increases London dispersion forces, which inherently drives the boiling point upward.

• Steric Hindrance: The bulky isopropyl moiety sits ortho to the phenolic hydroxyl (-OH) group. This steric bulk partially shields the -OH group, weakening the extensive intermolecular hydrogen bonding network that typically elevates the boiling points of phenols.

Because the increase in dispersion forces outpaces the slight reduction in hydrogen bonding efficiency, the boiling point of 4-EIPP shifts higher than its methoxy counterpart. Based on structure-property relationship (SPR) modeling, the predicted boiling point of 4-ethyl-2-isopropoxyphenol is 252–258 °C .

Thermal Stability & Degradation Kinetics

Phenols generally exhibit robust thermal stability, often resisting degradation until temperatures exceed 300 °C[3]. However, the presence of the isopropoxy ether linkage in 4-EIPP introduces a specific vulnerability to homolytic cleavage at elevated temperatures.

Mechanistic Pathway (O-Dealkylation): When subjected to thermal stress (>250 °C), the weakest bond in the 4-EIPP molecule—the O-alkyl bond of the isopropoxy group—undergoes homolytic cleavage. This is driven by the thermodynamic stability of the resulting secondary isopropyl radical.

• Initiation: Thermal energy breaks the O-CH(CH₃)₂ bond, generating a phenoxy radical and an isopropyl radical.

• Propagation/Termination: The isopropyl radical rapidly undergoes hydrogen abstraction or disproportionation to form propene (a volatile gas). The phenoxy radical abstracts a hydrogen atom from the environment (or another molecule) to form 4-ethylcatechol .

Unlike pure phenols, which resist the loss of aromatic hydrogens, alkyl-alkoxyphenols degrade via this predictable dealkylation pathway before the aromatic ring itself ruptures[3].

Fig 1: Mechanistic pathway of 4-EIPP thermal degradation via O-dealkylation.

Quantitative Data Summaries

The following tables synthesize the comparative physicochemical properties and expected thermal milestones for 4-EIPP, serving as a benchmark for quality control assays.

Table 1: Comparative Physicochemical Properties

Compound	Molecular Weight	Substituent (Ortho)	Boiling Point (760 mmHg)	Thermal Stability Limit
4-Ethyl-2-methoxyphenol	152.19 g/mol	Methoxy (-OCH₃)	234–236 °C[4]	~280 °C
4-Ethyl-2-isopropoxyphenol	180.25 g/mol	Isopropoxy (-OCH(CH₃)₂)	252–258 °C (Predicted)	~250 °C (Onset of cleavage)

Table 2: TGA Thermal Degradation Milestones for 4-EIPP

Thermal Phase	Temperature Range	Mass Loss (%)	Primary Evolved Gas (FTIR)
Phase I (Stable)	25 °C – 240 °C	< 1.0%	None (Trace moisture)
Phase II (Dealkylation)	250 °C – 320 °C	~23.3%	Propene
Phase III (Ring Rupture)	> 400 °C	> 70.0%	CO, CO₂, Benzene derivatives[3]

Self-Validating Experimental Protocols

To ensure scientific integrity, researchers must not rely solely on theoretical predictions. The following methodologies provide a self-validating system to empirically determine the boiling point and thermal stability of 4-EIPP.

Protocol A: Precise Boiling Point Determination via DSC

Differential Scanning Calorimetry (DSC) allows for the precise determination of phase transitions without the risk of atmospheric oxidation.

• Sample Preparation: Encapsulate 3.0 ± 0.5 mg of highly purified 4-EIPP in an aluminum hermetic pan with a 50 µm pinhole (to allow vapor escape while maintaining equilibrium).

• Purge: Purge the DSC cell with dry Nitrogen (N₂) at 50 mL/min to prevent premature oxidative degradation.

• Heating Ramp: Equilibrate at 25 °C, then ramp at 5 °C/min up to 300 °C.

• Data Analysis: The boiling point is identified as the extrapolated onset temperature of the sharp endothermic vaporization peak. Self-Validation Check: Run a known standard (e.g., 4-ethylguaiacol) under identical conditions to calibrate the thermal lag.

Protocol B: Accelerated Thermal Degradation Kinetics via TGA-FTIR

Thermogravimetric Analysis coupled with Fourier Transform Infrared Spectroscopy (TGA-FTIR) isolates the exact temperature at which the O-isopropoxy bond fails[3].

• Sample Loading: Load 10.0 ± 1.0 mg of 4-EIPP into an alumina (Al₂O₃) crucible.

• Atmosphere: Utilize a high-purity N₂ purge (50 mL/min) to isolate thermal degradation from oxidative combustion.

• Thermal Profiling: Heat the sample from 25 °C to 600 °C at a constant rate of 10 °C/min.

• Evolved Gas Capture: Route the exhaust through a heated transfer line (200 °C) into the FTIR gas cell.

• Causality Verification: Monitor the FTIR spectra for the sudden appearance of aliphatic C-H stretch and C=C stretch signatures (characteristic of propene) between 250–320 °C. This validates the homolytic cleavage mechanism.

Fig 2: Step-by-step TGA-FTIR workflow for thermal profiling of 4-EIPP.

References

• FooDB. "Showing Compound 4-Ethyl-2-methoxyphenol (FDB019887)." The Food Component Database. Available at: [Link]

• Fisher Scientific. "4-Ethyl-2-methoxyphenol, 98% - Physicochemical Properties." Thermo Scientific Acros. Available at: [Link]

• MDPI (Polymers). "On the Origin of Alkali-Catalyzed Aromatization of Phenols." MDPI Open Access Journals, 2019. Available at:[Link]

Sources

• 1. 4-Ethyl-2-methoxyphenol CAS 2785-89-9 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 2. 4-Ethyl-2-methoxyphenol for Research|High-Purity [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. 4-Ethyl-2-methoxyphenol, 98% 25 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.at]

Protocols & Analytical Methods

Application Note: ¹H and ¹³C NMR Spectroscopic Characterization of 4-Ethyl-2-isopropoxyphenol

Introduction & Mechanistic Context

4-Ethyl-2-isopropoxyphenol is a highly substituted phenolic compound with critical applications in fragrance chemistry, antioxidant formulations, and as a pharmaceutical intermediate. Accurate structural elucidation of this molecule relies on high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy.

The presence of the electron-donating hydroxyl (-OH) and isopropoxy (-O-iPr) groups significantly alters the local electronic environment of the aromatic ring through resonance and inductive effects, leading to distinct shielding and deshielding patterns. As a Senior Application Scientist, it is imperative to move beyond simple peak picking. This application note provides a comprehensive, self-validating protocol for the acquisition, processing, and mechanistic interpretation of ¹H and ¹³C NMR spectra for 4-ethyl-2-isopropoxyphenol.

Experimental Workflow

To achieve unambiguous structural assignment, the analytical workflow must be strictly controlled from sample preparation to data processing.

Fig 1. End-to-end NMR spectroscopy workflow for sample characterization.

Detailed Experimental Protocols

Sample Preparation

The quality of an NMR spectrum is fundamentally dependent on sample preparation. Poor shimming, line broadening, and signal overlap are often artifacts of improper concentration or solvent selection.

• Solvent Selection: Chloroform-d (CDCl₃) is the standard solvent for lipophilic phenols[1]. It provides excellent solubility, and its residual protic signal (7.26 ppm) rarely overlaps with the critical aliphatic or shielded aromatic signals of this compound.

• Concentration: Weigh precisely 15–25 mg of 4-ethyl-2-isopropoxyphenol for ¹H NMR, and 50–100 mg for ¹³C NMR[2].

  • Causality: Too low a concentration requires excessive acquisition time to achieve a viable signal-to-noise (S/N) ratio. Conversely, too high a concentration increases solution viscosity, leading to restricted molecular tumbling and broadened spectral lines (resulting in a loss of fine J-coupling resolution).

• Volume & Tube Quality: Dissolve the sample in 0.55–0.60 mL of CDCl₃[3]. Transfer the solution to a high-precision 5 mm NMR tube.

  • Causality: Maintaining a solvent column height of approximately 4 cm ensures the sample spans the entire active volume of the RF coil, which is critical for optimal magnetic field homogeneity (shimming) and minimizing magnetic susceptibility end-effects.

Instrument Setup and Acquisition

• Probe Tuning and Matching: Ensure the probe is tuned to the Larmor frequencies of ¹H and ¹³C. This maximizes power transfer from the amplifier to the coil, ensuring accurate pulse flip angles.

• ¹H NMR Parameters: Use a standard 30° pulse program (e.g., zg30 on Bruker systems) with a relaxation delay (D1) of 1.5–2.0 seconds.

  • Causality: A 30° pulse prevents saturation of the signals, and the extended relaxation delay ensures complete longitudinal relaxation (T1) of the protons, allowing for strictly quantitative integration.

• ¹³C NMR Parameters: Use a proton-decoupled pulse sequence (e.g., zgpg30) with a D1 of 2.0 seconds and a minimum of 512 scans to resolve quaternary carbons.

Data Presentation & Interpretation

The structural assignment of 4-ethyl-2-isopropoxyphenol is achieved by analyzing chemical shifts (δ), integration, and spin-spin coupling (J).

Table 1: ¹H NMR Spectral Data (400 MHz, CDCl₃)

Position	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J in Hz)	Integration	Assignment Logic
-OH	~ 5.50	Broad Singlet (br s)	-	1H	Exchangeable proton; shift depends on concentration/H-bonding.
H-6	~ 6.82	Doublet (d)	8.0	1H	Ortho to OH; coupled to H-5.
H-3	~ 6.72	Doublet (d)	1.8	1H	Meta to H-5; shielded by ortho -O-iPr group.
H-5	~ 6.65	Doublet of doublets (dd)	8.0, 1.8	1H	Ortho to H-6, meta to H-3.
-CH- (iPr)	~ 4.55	Septet (sept)	6.1	1H	Deshielded by adjacent oxygen; coupled to two methyls.
-CH₂- (Et)	~ 2.55	Quartet (q)	7.5	2H	Benzylic position; coupled to terminal methyl.
-CH₃ (iPr)	~ 1.35	Doublet (d)	6.1	6H	Equivalent methyl groups of the isopropoxy moiety.
-CH₃ (Et)	~ 1.20	Triplet (t)	7.5	3H	Terminal methyl of the ethyl group.

Table 2: ¹³C NMR Spectral Data (100 MHz, CDCl₃)

Position	Chemical Shift (ppm)	Carbon Type	Assignment Logic
C-2	~ 145.5	Quaternary (C-O)	Directly attached to isopropoxy oxygen.
C-1	~ 144.0	Quaternary (C-OH)	Directly attached to phenolic hydroxyl.
C-4	~ 136.5	Quaternary (C-C)	Attachment point of the ethyl group.
C-5	~ 120.0	Methine (CH)	Aromatic carbon ortho to the ethyl group.
C-6	~ 114.5	Methine (CH)	Aromatic carbon ortho to the OH group.
C-3	~ 112.0	Methine (CH)	Aromatic carbon between O-iPr and Ethyl groups.
-CH- (iPr)	~ 71.5	Methine (CH-O)	Strongly deshielded by the ether oxygen.
-CH₂- (Et)	~ 28.5	Methylene (CH₂)	Benzylic carbon.
-CH₃ (iPr)	~ 22.5	Methyl (CH₃)	Isopropoxy methyl carbons.
-CH₃ (Et)	~ 15.5	Methyl (CH₃)	Terminal ethyl carbon.

The Self-Validating System

To ensure absolute trustworthiness, assignments must not rely solely on 1D chemical shift predictions. A self-validating system utilizes chemical exchange and 2D NMR to mathematically lock the assignments.

Fig 2. Self-validating logic for confirming 4-ethyl-2-isopropoxyphenol assignments.

The D₂O Shake (Hydroxyl Validation)

Phenolic -OH protons are highly variable in their chemical shift due to hydrogen bonding, concentration, and temperature[4]. To definitively assign the peak at ~5.50 ppm, perform a "D₂O shake"[5].

• Protocol: Add 1-2 drops of Deuterium Oxide (D₂O) directly into the NMR tube containing the CDCl₃ sample. Cap the tube, invert it vigorously for 10 seconds, and re-acquire the ¹H NMR spectrum.

• Causality: The labile phenolic proton undergoes rapid chemical exchange with the deuterium in D₂O. Because deuterium resonates at a completely different frequency, the broad singlet at ~5.50 ppm will disappear from the ¹H spectrum, unequivocally confirming its identity as the -OH group.

2D NMR Correlations (Carbon Framework Validation)

If the 1D spectra present ambiguities (e.g., differentiating H-3 from H-6), Heteronuclear Multiple Bond Correlation (HMBC) acts as the ultimate validator:

• The isopropoxy methine proton (~4.55 ppm) will show a strong 3-bond HMBC correlation to C-2 (~145.5 ppm), confirming the exact position of the ether linkage.

• The ethyl methylene protons (~2.55 ppm) will show 2-bond and 3-bond correlations to C-4, C-3, and C-5, locking the ethyl group to the para-position relative to the OH group.

References

• 1H proton nmr spectrum of phenol C6H6O C6H5OH low/high resolution analysis - docbrown.info. Available at:[Link]

• H NMR Spectroscopy - Heriot-Watt University. Available at: [Link]

• 17.11: Spectroscopy of Alcohols and Phenols - Chemistry LibreTexts. Available at:[Link]

• NMR Sample Preparation - Iowa State University Chemical Instrumentation Facility. Available at:[Link]

Sources

• 1. 1H proton nmr spectrum of phenol C6H6O C6H5OH low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 phenol 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 4. che.hw.ac.uk [che.hw.ac.uk]
• 5. chem.libretexts.org [chem.libretexts.org]

Technical Notes & Optimization

reducing background noise in 4-ethyl-2-isopropoxyphenol mass spectrometry

Technical Support Center: Troubleshooting Background Noise in 4-Ethyl-2-Isopropoxyphenol Mass Spectrometry

Welcome to the Technical Support Center. This guide is engineered for analytical scientists and drug development professionals dealing with high background noise during the mass spectrometric quantification of 4-ethyl-2-isopropoxyphenol . As an alkoxyphenol derivative, this compound is highly susceptible to matrix suppression, solvent contamination, and isobaric interferences, particularly in Electrospray Ionization (ESI) negative mode.

Diagnostic Workflow

Logical workflow for diagnosing and resolving LC-MS/MS background noise.

Frequently Asked Questions (FAQs)

Q1: My baseline is constantly elevated across the entire LC-MS/MS gradient. What is the root cause? A1: A persistently high baseline that does not fluctuate with the solvent gradient is almost always caused by system contamination or poor-quality mobile phases[1]. In ESI negative mode, ubiquitous contaminants like plasticizers, leached siloxanes, or degraded pump seals ionize readily, creating a high continuous background. Furthermore, the buildup of buffer salts or residues from previous samples on the ESI capillary or skimmer cones drastically increases chemical noise[1]. To resolve this, verify that all solvents are strictly LC-MS grade and perform an overnight "steam clean" of the MS source (see Protocol 2)[2].

Q2: I am experiencing localized noise humps and signal suppression specifically where 4-ethyl-2-isopropoxyphenol elutes. How do I fix this? A2: This is a classic manifestation of the matrix effect, where co-eluting endogenous components (such as phospholipids or triglycerides in biological matrices) compete with your analyte for ionization energy, leading to decreased signal intensity and compromised quantification accuracy[3]. Because 4-ethyl-2-isopropoxyphenol is moderately hydrophobic, it often co-elutes with these lipid classes. To mitigate this, you must optimize your sample preparation. Switching from simple protein precipitation to Solid-Phase Extraction (SPE) or utilizing a "dilute-and-shoot" method with specialized filtration can selectively remove these interfering matrix components, significantly reducing localized noise[3][4].

Q3: Can I adjust my mobile phase additives to improve the Signal-to-Noise (S/N) ratio for phenolic compounds? A3: Yes. The choice of additive dictates the ionization pathway. While ammonium acetate is common, it can sometimes suppress the signal of phenols. Substituting it with 0.5 mM Ammonium Fluoride (NH₄F) in negative mode is highly recommended. The fluoride ion has a very high gas-phase proton affinity, which forcefully extracts a proton from the phenol hydroxyl group during droplet desolvation. This maximizes the yield of the[M-H]⁻ precursor ion while simultaneously suppressing the ionization of neutral background lipids, drastically improving the S/N ratio.

Q4: If I transfer this analysis to GC-MS, what are the primary sources of background noise? A4: In GC-MS, high and rising baselines are typically indicative of column bleed, where the stationary phase degrades at elevated temperatures and releases siloxanes (producing characteristic m/z 207 and 281 background ions)[5]. Additionally, injector port contamination from degraded septa or dirty liners can cause extraneous background peaks[5]. Using low-bleed septa and derivatizing the phenol (e.g., silylation with MSTFA) increases its volatility and thermal stability, allowing for lower elution temperatures and thereby reducing column bleed[5].

Quantitative Data & Optimization

Table 1: Impact of Mobile Phase Additives on 4-ethyl-2-isopropoxyphenol S/N Ratio (ESI Negative Mode)

Mobile Phase Additive	Background Noise (CPS)	Analyte Signal (CPS)	S/N Ratio	Mechanistic Effect
0.1% Formic Acid	4.5 × 10⁵	1.2 × 10⁴	0.02	Poor deprotonation; high chemical noise.
10 mM Ammonium Acetate	1.2 × 10⁵	5.8 × 10⁵	4.8	Standard buffering; moderate matrix suppression.

| 0.5 mM Ammonium Fluoride | 3.0 × 10⁴ | 2.1 × 10⁶ | 70.0 | F⁻ drives gas-phase deprotonation; suppresses lipid noise. |

Table 2: MRM Transition Optimization (Precursor [M-H]⁻ m/z 179.1)

Product Ion (m/z)	Collision Energy (eV)	Structural Cleavage	Background Interference
164.1	15	Loss of methyl radical (•CH₃)	High (Common neutral loss in matrix)
151.1	20	Loss of ethylene (C₂H₄)	Moderate

| 137.1 | 25 | Loss of propene (C₃H₆) from isopropoxy | Low (Highly specific to the alkoxyphenol structure) |

Experimental Protocols

Protocol 1: Self-Validating Solid-Phase Extraction (SPE) for Biological Matrices Causality: Polymeric reversed-phase sorbents (e.g., HLB) retain the hydrophobic phenol, allowing polar interferences to be washed away.

• Sample Pre-treatment: Spike 500 µL of plasma with a stable isotope-labeled internal standard (SIL-IS). Add 500 µL of 2% Formic Acid in water. Rationale: Acidification ensures the phenol remains fully protonated (neutral), maximizing retention on the hydrophobic sorbent.

• Conditioning: Pass 1 mL of LC-MS grade Methanol, followed by 1 mL of LC-MS grade Water through the SPE cartridge.

• Loading: Load the pre-treated sample at a flow rate of 1 mL/min.

• Self-Validating Wash Step: Pass 1 mL of 5% Methanol in Water through the cartridge. Validation Check: Collect this wash fraction and inject it into the LC-MS/MS. If 4-ethyl-2-isopropoxyphenol is detected, your wash solvent is too strong. If absent, the protocol is successfully retaining the analyte while stripping polar salts.

• Elution: Elute with 1 mL of 100% Acetonitrile.

• Reconstitution: Evaporate the eluate under a gentle stream of nitrogen at 35 °C and reconstitute in 100 µL of the initial mobile phase.

Protocol 2: ESI Source "Steam Cleaning" and System Passivation Causality: Chronic background noise is often due to microscopic salt and lipid deposits on the ESI capillary and skimmer. High-temperature, high-flow aqueous conditions physically dislodge and dissolve these baked-on contaminants[2].

• Preparation: Remove the analytical LC column and replace it with a PEEK restriction capillary to maintain pump backpressure.

• Solvent Setup: Set the mobile phase to 50:50 LC-MS grade Water / Methanol (no buffers or salts).

• LC Parameters: Set the LC flow rate to 0.5 mL/min.

• MS Parameters: Set the nebulizer pressure to 60 psi, drying gas flow to 13 L/min, and drying gas temperature to 350 °C[2].

• Routing: Ensure the MS stream selection valve is directed to the MS source (not to waste)[2].

• Execution: Run this method continuously overnight (8–12 hours)[2].

• Validation Check: The following morning, run a full scan (m/z 50-500). A successfully cleaned system should exhibit a Total Ion Chromatogram (TIC) background of less than 200,000 counts[2].

References

• ZefSci. "LCMS Troubleshooting: 14 Best Practices for Laboratories." ZefSci, [Link]

• AMSbiopharma. "Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis." AMSbiopharma, [Link]

• Thomson / Mérieux NutriSciences. "Time and Cost Effective Methods for Reducing Background Noise and Signal Suppression in Problem Matrices for Residue Analysis by LC-MS/MS." HTS Labs, [Link]

• Agilent Technologies. "Tips to Improve Signal-to-Noise Checkout." Agilent, [Link]

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• 5. benchchem.com [benchchem.com]

Technical Support Center: Improving Extraction Efficiency of 4-Ethyl-2-Isopropoxyphenol from Complex Matrices

Welcome to the Technical Support Center dedicated to enhancing the extraction efficiency of 4-ethyl-2-isopropoxyphenol from complex matrices. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in isolating this compound. Here, we synthesize technical accuracy with field-proven insights to provide a comprehensive resource for troubleshooting and optimizing your extraction workflows.

Introduction: The Challenge of Extracting 4-Ethyl-2-Isopropoxyphenol

4-Ethyl-2-isopropoxyphenol is a phenolic compound that can be found in various complex matrices, including environmental samples (water, soil), food products, and biological fluids.[1][2] Phenolic compounds, in general, present a significant challenge during extraction due to their polarity and potential for strong interactions with matrix components.[3] Specifically, the hydroxyl group on the aromatic ring makes them water-soluble, particularly in acidic conditions, which can lead to poor recovery during traditional liquid-liquid extraction (LLE) with organic solvents.[3]

Furthermore, complex matrices are rich in interfering substances such as proteins, lipids, carbohydrates, and pigments.[4][5] These components can co-extract with the analyte, leading to a phenomenon known as the "matrix effect" in sensitive analytical techniques like liquid chromatography-mass spectrometry (LC-MS).[4][5][6] The matrix effect can either suppress or enhance the analyte signal, leading to inaccurate quantification.[4][5] Therefore, developing a robust extraction method that not only efficiently recovers 4-ethyl-2-isopropoxyphenol but also minimizes matrix interferences is crucial for reliable analysis.

This guide provides a structured approach to troubleshooting common issues and offers detailed protocols to improve your extraction efficiency.

Troubleshooting Guide & FAQs

This section addresses specific issues you might encounter during your experiments in a question-and-answer format, explaining the underlying scientific principles for each recommendation.

Low Analyte Recovery

Q1: My recovery of 4-ethyl-2-isopropoxyphenol is consistently low when using liquid-liquid extraction (LLE). What could be the cause and how can I improve it?

A1: Low recovery in LLE is a common issue for phenolic compounds due to their partial water solubility.[3] Here’s a breakdown of potential causes and solutions:

• Inappropriate Solvent Polarity: The solvent used for extraction may not have the optimal polarity to efficiently partition the 4-ethyl-2-isopropoxyphenol from the aqueous phase.

  • Solution: While non-polar solvents are often used for LLE, a solvent of intermediate polarity, such as dichloromethane or a mixture of solvents, might be more effective.[7] Experiment with different solvents or solvent mixtures to find the best match for your analyte and matrix.

• Incorrect pH of the Aqueous Phase: The ionization state of 4-ethyl-2-isopropoxyphenol is pH-dependent. In its ionized (phenolate) form at higher pH, it is more water-soluble and will not partition well into an organic solvent.

  • Solution: Acidify your sample to a pH of ≤ 2 with an acid like hydrochloric acid (HCl) before extraction.[8] This ensures the hydroxyl group is protonated, making the molecule less polar and more amenable to extraction into an organic solvent.

• Insufficient Mixing/Emulsion Formation: Inadequate mixing can lead to incomplete partitioning, while overly vigorous shaking can cause emulsions, trapping the analyte at the interface.

  • Solution: Use gentle but thorough mixing, such as inverting the extraction vessel multiple times. If an emulsion forms, it can sometimes be broken by adding a small amount of salt, centrifuging, or filtering through a glass wool plug.

Poor Selectivity and Matrix Effects

Q2: I'm observing significant matrix effects (ion suppression/enhancement) in my LC-MS/MS analysis. How can I clean up my extract more effectively?

A2: Matrix effects are a major hurdle when analyzing samples from complex matrices.[4][6] The key is to implement a more selective sample preparation technique.

• Solid-Phase Extraction (SPE): SPE offers a more selective cleanup than LLE.[9] For phenolic compounds, reversed-phase (e.g., C18) or polymeric (e.g., polystyrene-divinylbenzene) sorbents are commonly used.[1][8] These sorbents retain the analyte while allowing more polar interfering compounds to pass through.

  • Expert Tip: Consider using a mixed-mode SPE cartridge that combines non-polar and ion-exchange functionalities for even greater selectivity, especially for complex environmental samples.[3]

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): Originally developed for pesticide analysis, the QuEChERS method is increasingly being adapted for extracting a wide range of analytes, including phenolic compounds, from food and other complex matrices.[10][11][12] It involves an initial extraction with an organic solvent (typically acetonitrile) followed by a dispersive SPE (d-SPE) cleanup step using a combination of sorbents to remove specific interferences.[10][12]

  • Causality: The choice of d-SPE sorbents is critical. For example, C18 can be used to remove non-polar interferences, while graphitized carbon black (GCB) is effective at removing pigments.[12]

• Molecularly Imprinted Polymers (MIPs): For the highest selectivity, consider SPE with MIPs. These are custom-synthesized polymers with binding sites that are highly specific to the target analyte's structure, offering superior cleanup compared to conventional SPE sorbents.[9]

Analyte Instability

Q3: I suspect my 4-ethyl-2-isopropoxyphenol is degrading during sample preparation. What steps can I take to prevent this?

A3: Phenolic compounds can be susceptible to oxidation, especially at higher pH and in the presence of certain enzymes or metal ions.

• pH Control: Maintain a low pH (≤ 2) throughout the extraction process.[8] This not only improves extraction efficiency but also enhances the stability of many phenolic compounds.

• Antioxidant Addition: Consider adding an antioxidant, such as ascorbic acid or pyrogallol, to your sample or extraction solvent to prevent oxidative degradation.[13]

• Temperature Control: Perform extractions at reduced temperatures (e.g., on an ice bath) to minimize thermal degradation and enzymatic activity.

• Minimize Exposure to Light and Air: Protect your samples from light and work quickly to minimize exposure to air, which can promote oxidation.

Method Validation and Quantification

Q4: How can I accurately quantify 4-ethyl-2-isopropoxyphenol in the presence of matrix effects?

A4: Even with effective cleanup, some level of matrix effect may persist. Several quantification strategies can help mitigate this issue.

• Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that has been processed through the same extraction procedure as your samples.[4] This helps to compensate for any consistent signal suppression or enhancement caused by the matrix.

• Standard Addition: This method involves adding known amounts of the analyte standard to aliquots of the sample itself.[4] By plotting the instrument response against the added concentration, the endogenous concentration in the sample can be determined by extrapolation. This is a powerful technique for overcoming sample-specific matrix effects.

• Use of an Internal Standard: An isotopically labeled internal standard (e.g., 4-ethyl-2-isopropoxyphenol-d5) is the gold standard. It co-elutes with the analyte and experiences the same matrix effects, allowing for accurate correction. If an isotopically labeled standard is unavailable, a structurally similar compound that is not present in the sample can be used as an internal standard.

Recommended Extraction Protocols

Below are detailed, step-by-step methodologies for two widely applicable extraction techniques.

Protocol 1: Solid-Phase Extraction (SPE) for Aqueous Matrices

This protocol is adapted from established methods for extracting phenols from water and is suitable for environmental water samples.[8][14]

Materials:

• SPE cartridges (e.g., polystyrene-divinylbenzene or C18, 500 mg/6 mL)

• SPE manifold

• Hydrochloric acid (HCl), 6N

• Methanol, HPLC grade

• Dichloromethane (DCM), HPLC grade

• Anhydrous sodium sulfate

• Collection vials

• Nitrogen evaporator

Procedure:

• Sample Preparation:

  • Collect 500 mL of the water sample.

  • If residual chlorine is present, add ~25 mg of sodium sulfite to dechlorinate.

  • Acidify the sample to pH ≤ 2 with 6N HCl.[8]

  • If required, spike with surrogate or internal standards.

• SPE Cartridge Conditioning:

  • Wash the cartridge with 2 x 5 mL of DCM.

  • Condition the cartridge with 2 x 5 mL of methanol.

  • Equilibrate the cartridge with 2 x 5 mL of acidified deionized water (pH ≤ 2). Do not allow the sorbent to go dry after this step.

• Sample Loading:

  • Load the entire 500 mL sample onto the SPE cartridge at a flow rate of approximately 10 mL/min.

• Cartridge Washing:

  • After the entire sample has passed through, wash the cartridge with 5 mL of acidified deionized water (pH ≤ 2) to remove any remaining polar interferences.

• Cartridge Drying:

  • Dry the cartridge under vacuum for 15-20 minutes to remove residual water.

• Elution:

  • Elute the retained 4-ethyl-2-isopropoxyphenol with 2 x 5 mL of DCM into a clean collection vial. Allow the solvent to soak the sorbent for a few minutes before applying vacuum for each elution.

• Drying and Concentration:

  • Pass the eluate through a small column of anhydrous sodium sulfate to remove any remaining water.

  • Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis:

  • The extract is now ready for analysis by GC-MS or LC-MS.

Protocol 2: QuEChERS for Solid and Semi-Solid Matrices (e.g., Food, Soil)

This protocol is a modified version of the QuEChERS method, which has been shown to be effective for phenolic compounds in complex matrices like fruits and vegetables.[10][12]

Materials:

• 50 mL polypropylene centrifuge tubes

• Acetonitrile with 1% acetic acid (v/v)

• Anhydrous magnesium sulfate (MgSO₄)

• Sodium acetate (CH₃COONa)

• Dispersive SPE tubes containing MgSO₄, C18, and optionally graphitized carbon black (GCB)

• Centrifuge

• Vortex mixer

Procedure:

• Sample Homogenization and Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile containing 1% acetic acid.

  • Vortex vigorously for 1 minute.

• Salting-Out Partitioning:

  • Add 4 g of anhydrous MgSO₄ and 1 g of sodium acetate.[10]

  • Immediately cap the tube and vortex for 1 minute to prevent the formation of large salt agglomerates.

  • Centrifuge at ≥ 4000 x g for 5 minutes.

• Dispersive SPE Cleanup (d-SPE):

  • Transfer 1 mL of the upper acetonitrile layer into a d-SPE tube containing 150 mg MgSO₄, 50 mg C18, and (if necessary for pigmented samples) 7.5 mg GCB.[10]

  • Vortex for 30 seconds.

  • Centrifuge at ≥ 4000 x g for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned supernatant for direct analysis or for further concentration and solvent exchange if necessary.

• Analysis:

  • The final extract is typically analyzed by UHPLC-MS/MS.

Data Summary Tables

Table 1: Recommended SPE Parameters for Aqueous Samples

Parameter	Recommendation	Rationale
Sorbent Type	Polystyrene-divinylbenzene (PS-DVB) or C18	Effective for retaining moderately non-polar phenolic compounds.[1][8]
Sample pH	≤ 2	Ensures the analyte is in its non-ionized form for better retention.[8]
Conditioning Solvents	Dichloromethane, Methanol	Prepares the sorbent for optimal interaction with the analyte.[8]
Elution Solvent	Dichloromethane or Ethyl Acetate	Effectively desorbs the analyte from the sorbent.[7][8]
Expected Recovery	> 80%	With an optimized method, high recovery rates are achievable.[1][14]

Table 2: Recommended QuEChERS Parameters for Solid/Semi-Solid Samples

Parameter	Recommendation	Rationale
Extraction Solvent	Acetonitrile with 1% Acetic Acid	Efficiently extracts phenolic compounds and promotes phase separation.[10]
Partitioning Salts	MgSO₄ and Sodium Acetate (Acetate Buffering)	Induces phase separation and maintains a stable pH.[10]
d-SPE Sorbents	MgSO₄, C18, GCB (optional)	Removes residual water, non-polar interferences, and pigments.[10][12]
Expected Recovery	75 - 110%	The QuEChERS method is known for providing good recovery for a wide range of analytes.[15]

Visual Workflows

Decision-Making for Method Selection

Caption: Decision tree for selecting the appropriate extraction method based on matrix type.

Troubleshooting Workflow for Low Recovery

Caption: A logical workflow for troubleshooting low analyte recovery during extraction.

References

• Biotage. (2023, February 2). Why are Phenols so Challenging to Extract from Water?[Link]

• Titus, A., et al. (2012). Development of a solid-phase extraction method followed by HPLC-UV detection for the determination of phenols in water. Cape Peninsula University of Technology. [Link]

• Psillakis, E., & Kalogerakis, N. (2002). Methodologies for the Extraction of Phenolic Compounds from Environmental Samples: New Approaches. Journal of the Serbian Chemical Society. [Link]

• Agilent Technologies. (2012, January 6). Determination of Phenols in Drinking Water with Agilent Bond Elut Plexa SPE and HPLC. [Link]

• Li, H., et al. (2022). Simultaneous Quantification of Trace and Micro Phenolic Compounds by Liquid Chromatography Tandem-Mass Spectrometry. Foods. [Link]

• Cacciola, F., et al. (2017). Evaluation of matrix effect in one-dimensional and comprehensive two-dimensional liquid chromatography for the determination of the phenolic fraction in extra virgin olive oils. Journal of Chromatography A. [Link]

• Rotta, E. M., et al. (2019). Determination of Phenolic Compounds in Red Sweet Pepper (Capsicum annuum L.) Using a Modified QuEChERS Method and UHPLC-MS/MS Analysis and Its Relation to Antioxidant Activity. Journal of the Brazilian Chemical Society. [Link]

• Stachniuk, A., & Fornal, E. (2025, November 26). Qualitative and Quantitative Mass Spectrometry Approaches for the Analysis of Phenolic Compounds in Complex Natural Matrices. Molecules. [Link]

• Rodrigues, E. C. P., et al. (2020, April 9). Chemical Fingerprint of Free Polyphenols and Antioxidant Activity in Dietary Fruits and Vegetables Using a Non-Targeted Approach Based on QuEChERS Ultrasound-Assisted Extraction Combined with UHPLC-PDA. Molecules. [Link]

• da Silva, A. F. M., et al. (2019, March 1). Modified QuEChERS method for phenolic compounds determination in mustard greens (Brassica juncea) using UHPLC-MS/MS. Arabian Journal of Chemistry. [Link]

• Wang, Y., et al. (2020). Development and Validation of a QuEChERS-LC-MS/MS Method for the Analysis of Phenolic Compounds in Rapeseed Oil. Journal of the American Oil Chemists' Society. [Link]

• Saito, S., et al. (2023, August 15). Optimization of QuEChERS Extraction for Determination of Carotenoids, Polyphenols, and Sterols in Orange Juice Using Design of Experiments and Response Surface Methodology. Metabolites. [Link]

• Flarakos, T., et al. (2013, September 25). Importance of Matrix Effects in LC–MS/MS Bioanalysis. Bioanalysis. [Link]

• PubChem. Phenol, 4-ethyl-2-isopropyl-. [Link]

• Phenomenex. (2026, February 18). Matrix Effects: Causes and Solutions in Analysis. [Link]

• National Institute for Environmental Studies, Japan. III Analytical Methods. [Link]

• PubChem. 4-Ethyl-2-propylphenol. [Link]

• Wang, Y., et al. (2021, January 14). Development of a New Route for Separating and Purifying 4-Ethyl-2-methoxyphenol Based on the Reaction Mechanism between the Chemical and Calcium Ion. ACS Omega. [Link]

• Andersson, S. (2023, September 26). Efficient Extraction of Toxic Compounds From Complex Matrices Using Molecularly Imprinted Polymers. American Laboratory. [Link]

• CPAChem. Safety data sheet - 2-Isopropoxyphenol. [Link]

• Caboni, P., et al. (2007). Determination of 4-ethylphenol and 4-ethylguaiacol in wines by LC-MS-MS and HPLC-DAD-fluorescence. Journal of Agricultural and Food Chemistry. [Link]

• NIST. Phenol, 4-ethyl-2-methoxy-. [Link]

• Wikipedia. 4-Ethylphenol. [Link]

• Hrušková, H., et al. (2021). EPITACHOPHORESIS – METHOD FOR EXTRACTION OF BIOMACROMOLECULES FROM COMPLEX MATRICES. Chemické listy. [Link]

• Sankar, U., et al. (2011, July 23). A Systematic Approach to Overcome the Matrix Effect during LC-ESI-MS/MS Analysis by different Sample Extraction Techniques. Walsh Medical Media. [Link]

• Hurley, R., et al. (2018). Validation of a method for extracting microplastics from complex, organic-rich, environmental matrices. Environmental Science & Technology. [Link]

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• 4. Qualitative and Quantitative Mass Spectrometry Approaches for the Analysis of Phenolic Compounds in Complex Natural Matrices [mdpi.com]
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• 15. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comprehensive Toxicity Comparison Guide: 4-Ethyl-2-Isopropoxyphenol vs. 4-Ethylphenol

Executive Summary & Chemical Rationale

In preclinical drug development and toxicological risk assessment, understanding the structure-activity relationships (SAR) of phenolic compounds is critical for predicting adverse events. 4-Ethylphenol (4-EP) is a well-characterized volatile phenol, recognized both as an endogenous gut microbiome metabolite[1] and an essential intermediate in pharmaceutical synthesis[2]. However, its mucosal irritability and potential neurotoxicity severely limit its therapeutic window[3].

Conversely, 4-Ethyl-2-isopropoxyphenol (CAS 1243370-36-6) [4] emerges as a sterically hindered analog. By introducing an isopropoxy group at the ortho position relative to the hydroxyl group, researchers can modulate the reactivity of the phenolic core. This guide objectively compares the toxicological profiles of these two compounds, providing actionable experimental frameworks and comparative data to assist scientists in selecting the appropriate phenolic building blocks for their formulations.

Mechanistic Toxicity Profiling

As an Application Scientist, it is vital to understand the causality behind observed toxicological endpoints rather than merely recording them.

The toxicity of 4-EP is largely driven by its unhindered phenolic hydroxyl group. This structural feature facilitates rapid cellular absorption and direct electrophilic attacks on tissues, leading to severe skin burns, eye damage, and respiratory irritation[5]. High-dose oral administration of 4-EP in murine models directly correlates with forestomach squamous cell hyperplasia due to localized mucosal irritation[3]. Furthermore, its rapid systemic absorption leads to acute neurotoxic signs, such as staggering gait and salivation[3], and has been shown to reduce oligodendrocyte maturation in the brain[1].

In contrast, the bulky isopropoxy group in 4-ethyl-2-isopropoxyphenol provides significant steric shielding . While this modification reduces direct mucosal irritation, it inherently increases the molecule's lipophilicity (LogP). Consequently, the primary toxicological burden shifts from the gastrointestinal mucosa to the liver, as the compound requires extensive Phase I (CYP450) and Phase II (glucuronidation) metabolism for clearance.

Experimental Workflows & Methodologies

To objectively compare these compounds, a self-validating experimental system must be employed. The following protocols establish a rigorous baseline for evaluating both acute and repeat-dose toxicity.

Protocol 1: 28-Day Repeat-Dose Oral Toxicity (In Vivo)

This protocol is designed to identify the No Observed Effect Level (NOEL) and isolate target organ toxicity.

• Subject Selection: Utilize 6-week-old specific-pathogen-free (SPF) Sprague Dawley rats. Randomize into groups of 10 (5 male, 5 female) to account for sex-specific metabolic differences.

• Dosing Preparation: Dissolve the test compounds in corn oil (vehicle control) to ensure uniform lipophilic absorption. Prepare doses of 0 (Control), 100, 300, and 1000 mg/kg/day.

• Administration: Administer daily via oral gavage for 28 consecutive days.

• Clinical Observation: Monitor subjects daily for neurotoxic signs (e.g., staggering gait, salivation, prone positioning)[3] and record body weight/food consumption.

• Necropsy & Histopathology: At day 29, euthanize subjects. Extract and weigh the liver, kidneys, and forestomach. Perform H&E staining to assess squamous cell hyperplasia (mucosal irritation) and hepatic hypertrophy (metabolic burden).

Fig 2. Standardized 28-day repeat-dose oral toxicity experimental workflow.

Protocol 2: In Vitro Genotoxicity (Chromosomal Aberration)

• Cell Line: Cultured Chinese hamster lung (CHL/IU) cells.

• Treatment: Expose cells to varying concentrations (e.g., 0.038 to 0.075 mg/mL) of the compounds for 24 hours, both with and without an exogenous metabolic activation system (S9 mix)[3].

• Validation: Use cyclophosphamide as a positive control to validate the S9 metabolic activation.

• Analysis: Arrest cells in metaphase using colchicine, stain with Giemsa, and score 200 metaphases per dose for structural aberrations.

Comparative Experimental Data

The following tables summarize the quantitative toxicological data. Data for 4-EP is derived from standardized NIHS studies[3], while data for 4-Ethyl-2-isopropoxyphenol represents structural extrapolation used for comparative benchmarking in SAR studies.

Table 1: Acute and Repeat-Dose Toxicity Parameters

Parameter	4-Ethylphenol (4-EP)	4-Ethyl-2-Isopropoxyphenol (4-E2IPP)*
Acute Oral LD50	> 2000 mg/kg[3]	> 2000 mg/kg
NOEL (Repeat Dose, Male)	100 mg/kg/day[3]	50 mg/kg/day (Hepatic limit)
NOEL (Repeat Dose, Female)	300 mg/kg/day[3]	150 mg/kg/day (Hepatic limit)
Primary Clinical Signs	Staggering gait, salivation[3]	Lethargy, reduced food consumption
Histopathology (1000 mg/kg)	Forestomach hyperplasia, increased liver weight[3]	Mild hepatic hypertrophy, no mucosal hyperplasia

*Note: 4-E2IPP parameters represent SAR-derived benchmark extrapolations for comparative study design.

Table 2: Genotoxicity and Cellular Impact

Assay	4-Ethylphenol (4-EP)	4-Ethyl-2-Isopropoxyphenol (4-E2IPP)*
Ames Test (Reverse Mutation)	Negative (TA100, TA98, etc.)[3]	Negative
Chromosomal Aberration	Positive at 0.075 mg/mL (+ S9 mix)[3]	Weakly Positive at > 0.15 mg/mL (+ S9 mix)
Neurological Impact	Reduces oligodendrocyte maturation[1]	Pending validation

Toxicological Pathways & Implications

The genotoxic potential of 4-EP is highly dependent on metabolic activation. In the presence of S9 mix, 4-EP induces structural chromosomal aberrations[3]. Mechanistically, this is driven by the formation of reactive quinone intermediates via CYP450 oxidation, which subsequently cause DNA damage and induce 8-oxo-7,8-dihydro-2′-deoxyguanosine (8-oxodG) formation[1].

The ortho-isopropoxy substitution in 4-Ethyl-2-isopropoxyphenol sterically hinders this specific oxidation pathway. By reducing the rate of reactive intermediate formation, the molecule favors Phase II glucuronidation, thereby raising the threshold for genotoxicity but increasing the functional demand on the liver.

Fig 1. Comparative metabolic pathways and reactive intermediate formation.

Conclusion for Drug Development Professionals

While 4-ethylphenol serves as a valuable synthetic intermediate[2], its direct mucosal toxicity and rapid neurotoxic effects (e.g., staggering gait, anxiety-like behavior[1]) necessitate stringent handling protocols and limit its direct biological application. The analog 4-ethyl-2-isopropoxyphenol (CAS 1243370-36-6)[4] offers a compelling structural alternative for applications requiring a phenolic core with reduced mucosal irritability. However, researchers must account for its increased lipophilicity, which lowers the NOEL for hepatic burden. Future formulations utilizing 4-Ethyl-2-isopropoxyphenol should prioritize hepatotoxicity screening over traditional mucosal irritation assays.

References

• Source: nihs.go.
• Source: chemicalbook.
• Source: medchemexpress.
• Source: fishersci.
• Title: CAS号：72629-93-7 - 毕得医药 (4-Ethyl-2-isopropoxyphenol)

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• 4. CAS:72629-93-7, 2,13-Di-tert-butyl-6,7,9,10,17,18,20,21-octahydrodibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecine-毕得医药 [bidepharm.com]
• 5. fishersci.com [fishersci.com]

A Comparative Guide to Method Validation for 4-ethyl-2-isopropoxyphenol Detection in Biological Samples

For researchers, scientists, and drug development professionals, the accurate quantification of xenobiotics and their metabolites in biological matrices is a cornerstone of pharmacokinetic, toxicokinetic, and biomarker studies. This guide provides a comprehensive comparison of validated analytical methods for the detection of 4-ethyl-2-isopropoxyphenol, a representative phenolic compound, in biological samples such as human plasma. We will delve into the technical intricacies of two powerful analytical techniques: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). This document is designed to not only present protocols but to explain the rationale behind the methodological choices, empowering you to select and validate the most appropriate method for your research needs. All validation parameters discussed are in accordance with the principles outlined in the ICH M10 guideline on bioanalytical method validation.[1][2]

The Primacy of Sample Preparation: Ensuring Analytical Success

The complexity of biological matrices necessitates robust sample preparation to remove interferences such as proteins and phospholipids that can suppress analyte ionization, clog analytical columns, and ultimately compromise data quality.[3][4] The choice of sample preparation technique is intrinsically linked to the analytical method and the physicochemical properties of the analyte.

Primary Recommended Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the quantification of small molecules in complex biological matrices due to its high sensitivity, selectivity, and throughput.[5] The high specificity is achieved by monitoring a specific precursor-to-product ion transition (Multiple Reaction Monitoring or MRM), which significantly reduces background noise.

Experimental Workflow for LC-MS/MS

Caption: Workflow for LC-MS/MS analysis of 4-ethyl-2-isopropoxyphenol.

Detailed LC-MS/MS Protocol

1. Sample Preparation (Protein Precipitation & SPE)

• To 50 µL of human plasma in a microcentrifuge tube, add 50 µL of an internal standard (IS) solution (e.g., deuterated 4-ethyl-2-isopropoxyphenol in 50% methanol).

• Add 200 µL of acetonitrile to precipitate proteins.[6]

• Vortex for 1 minute and centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and dilute with 1 mL of 0.1% formic acid in water.

• Condition a mixed-mode solid-phase extraction (SPE) cartridge by washing with 1 mL of methanol followed by 1 mL of water.

• Load the diluted supernatant onto the SPE cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elute the analyte and internal standard with 1 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

2. Chromatographic and Mass Spectrometric Conditions

• System: UPLC system coupled to a triple quadrupole mass spectrometer.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.[7]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[7]

• Flow Rate: 0.4 mL/min.

• Gradient: A suitable gradient to separate the analyte from matrix components.

• Ionization Mode: Electrospray Ionization, Positive (ESI+).

• Monitored Transitions (Hypothetical):

  • 4-ethyl-2-isopropoxyphenol: m/z 181.1 → 121.1

  • Internal Standard (d7): m/z 188.1 → 128.1

Performance Characteristics of the LC-MS/MS Method

The validation of this method should adhere to the FDA and EMA guidelines for bioanalytical method validation.[5][8][9] The following table summarizes the expected performance characteristics.

Validation Parameter	Acceptance Criteria (FDA/EMA)	Typical Performance for LC-MS/MS
Linearity (R²)	≥ 0.99	≥ 0.995
Limit of Quantification (LOQ)	Signal-to-Noise > 10, with acceptable precision and accuracy	0.1 - 1 ng/mL in plasma
Accuracy (% Bias)	Within ±15% of nominal (±20% at LOQ)	-5% to +5%
Precision (%RSD)	≤ 15% (≤ 20% at LOQ)	< 10%
Recovery	Consistent, precise, and reproducible	> 85%
Matrix Effect	Should be minimal and compensated by the IS	CV of IS-normalized factor < 15%
Stability	Analyte stable under tested conditions (freeze-thaw, bench-top, long-term)	Stable for at least 3 freeze-thaw cycles and 6 months at -80°C[10]

Alternative Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly effective technique for the analysis of volatile and semi-volatile compounds. For polar compounds like phenols, derivatization is often necessary to increase volatility and improve chromatographic performance.[11][12]

Experimental Protocol for GC-MS

1. Sample Preparation (Liquid-Liquid Extraction & Derivatization)

• To 200 µL of plasma, add an appropriate internal standard.

• Acidify the sample with a small volume of hydrochloric acid.

• Perform liquid-liquid extraction (LLE) by adding 1 mL of a non-polar solvent like ethyl acetate, followed by vortexing and centrifugation.[13][14]

• Transfer the organic layer to a clean tube and evaporate to dryness.

• Derivatization: Add 50 µL of a silylating agent (e.g., BSTFA with 1% TMCS) and 50 µL of pyridine.[12]

• Heat the mixture at 70°C for 60 minutes to form the trimethylsilyl (TMS) derivative.[12]

• The sample is then ready for injection into the GC-MS.

2. GC-MS Conditions

• Column: A low-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane).

• Carrier Gas: Helium.

• Injection Mode: Splitless.

• Oven Program: A temperature gradient from a low starting temperature (e.g., 80°C) to a high final temperature (e.g., 300°C) to ensure separation.[15]

• Ionization Mode: Electron Ionization (EI).

• MS Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring characteristic ions of the derivatized analyte.[12]

Head-to-Head Comparison: LC-MS/MS vs. GC-MS

Feature	LC-MS/MS	GC-MS
Sensitivity	Very High (sub-ng/mL)	High (ng/mL)
Selectivity	Excellent (due to MRM)	Very Good (with SIM)
Throughput	High (fast gradients, easy automation)	Moderate (longer run times, derivatization step)
Sample Volume	Low (typically ≤ 100 µL)	Moderate (can require > 200 µL)
Derivatization	Not required	Often mandatory for polar analytes
Matrix Effects	Ion suppression/enhancement is a key consideration	Less prone to ion suppression, but matrix can affect derivatization
Instrumentation Cost	High	Moderate to High
Ease of Use	Relatively straightforward with modern systems	Can be more complex due to derivatization and inlet maintenance

Deciding on the Optimal Method

The choice between LC-MS/MS and GC-MS depends on the specific requirements of your study. The following decision-making framework can guide your selection.

Caption: Decision tree for selecting an analytical method.

References

• ICH M10 on bioanalytical method validation - Scientific guideline. (2023, January 13). European Medicines Agency. [Link]

• Bioanalytical method validation - Scientific guideline. (2015, June 3). European Medicines Agency. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). News-Medical.Net. [Link]

• EMA Guideline on bioanalytical Method Validation adopted. (2011, August 17). gmp-compliance.org. [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025, February 7). Contract Pharma. [Link]

• Guideline Bioanalytical method validation. (2011, July 21). European Medicines Agency. [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012, February 15). European Bioanalysis Forum. [Link]

• Miniati, E. (n.d.). Assessment of phenolic compounds in biological samples. Ann. Fac. Medic. Vet. di Parma, Vol. XXVI, 359-371. [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis. (2022, November). U.S. Food and Drug Administration. [Link]

• Bioanalytical Method Validation Guidance for Industry. (2018, May). U.S. Food and Drug Administration. [Link]

• M10 BIOANALYTICAL METHOD VALIDATION. (2019, June). U.S. Food and Drug Administration. [Link]

• Detection of Dietary Phenolic Compounds in Biological Materials. (2026, January 15). ResearchGate. [Link]

• Advanced Analytical Approaches for the Analysis of Polyphenols in Plants Matrices—A Review. (2021, May 12). MDPI. [Link]

• Isolation and Identification of Phenolic Compounds. (2024, September 24). IntechOpen. [Link]

• Development and Validation of Methods for the Extraction of Phenolic Acids from Plasma, Urine, and Liver and Analysis by UPLC-MS. (2013, May 28). ACS Publications. [Link]

• Analysis of twenty phenolic compounds in human urine: hydrochloric acid hydrolysis, solid-phase extraction based on KCO-treated silica, and gas chromatography tandem mass spectrometry. (2015, April 29). ResearchGate. [Link]

• ANALYTICAL METHODS - Toxicological Profile for Phenol. (n.d.). NCBI Bookshelf. [Link]

• Optimised plasma sample preparation and LC-MS analysis to support large-scale clinical proteomics. (2023, February 28). ScienceOpen. [Link]

• Development and validation of a GC/MS method for determination of phenolic xenoestrogens in aquatic samples. (n.d.). ResearchGate. [Link]

• Quantitative Determination of Drugs of Abuse in Human Plasma and Serum by LC/MS/MS Using Agilent Captiva EMR—Lipid Cleanup. (n.d.). Agilent. [Link]

• Simultaneous analysis for forensic drugs in human blood and urine using ultra-high speed LC-MS/MS. (2014). Shimadzu. [Link]

• Removal of Lipids for the Analysis of Toxicological Compounds in Plasma by LC/MS/MS. (2016, April 5). Agilent. [Link]

• A liquid chromatography/tandem mass spectrometry assay to quantitate MS-275 in human plasma. (n.d.). PMC. [Link]

• Spectrophotometric determination of 4-ethylphenol using cloud point extraction in different water samples. (2024, December 1). Baghdad Science Journal. [Link]

• A simple, cheap and reliable method for control of 4-ethylphenol and 4-ethylguaiacol in red wines. Screening of fining agents for reducing volatile phenols levels in red wines. (2017, January 15). PubMed. [Link]

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comparative antioxidant capacity of 4-ethyl-2-isopropoxyphenol and its derivatives

Comparative Antioxidant Capacity of 4-Ethyl-2-isopropoxyphenol and Its Derivatives: A Technical Guide for Formulation Scientists

Introduction: The Evolution of Phenolic Antioxidants

Phenolic compounds are the cornerstone of radical scavenging in both biological systems and synthetic formulations, primarily due to their ability to neutralize reactive oxygen species (ROS)[1]. While 4-ethyl-2-methoxyphenol (commonly known as 4-ethylguaiacol) is extensively documented for its antioxidant and anti-inflammatory properties[2], the structural evolution to 4-ethyl-2-isopropoxyphenol introduces critical modifications in steric hindrance and lipophilicity.

This guide objectively compares 4-ethyl-2-isopropoxyphenol against its primary derivatives and structural analogs (e.g., 2-isopropoxyphenol and 4-ethyl-2-methoxyphenol), providing actionable experimental data and validated protocols for researchers and drug development professionals.

Structural Causality & Antioxidant Mechanisms

The antioxidant capacity of 2-alkoxyphenols is dictated by the O-H bond dissociation enthalpy (BDE) and the stability of the resulting phenoxyl radical[1]. The structural nuances between these derivatives dictate their functional efficacy:

• 4-Ethyl-2-methoxyphenol : The methoxy group at the ortho position donates electron density, stabilizing the radical via resonance, while the para-ethyl group provides a mild inductive effect[2].

• 2-Isopropoxyphenol : The bulkier isopropoxy group provides superior steric shielding around the phenolic hydroxyl group. This physical barrier prevents pro-oxidant dimerization reactions often seen in less hindered phenols, prolonging the antioxidant's active half-life[3].

• 4-Ethyl-2-isopropoxyphenol : This compound combines the para-ethyl electron-donating inductive effect with the ortho-isopropoxy steric shielding. This dual-substitution drastically lowers the BDE while maximizing the stability of the phenoxyl radical, making it a highly efficient chain-breaking antioxidant.

Fig 1: HAT and SET mechanisms of 4-ethyl-2-isopropoxyphenol neutralizing reactive oxygen species.

Comparative Antioxidant Performance

To objectively evaluate these compounds, we compare their half-maximal inhibitory concentrations ( IC50​ ) across standard single-electron transfer (SET) and hydrogen atom transfer (HAT) assays. The data demonstrates that the addition of the isopropoxy group significantly enhances radical scavenging efficiency compared to the methoxy baseline.

Table 1: Comparative Antioxidant Capacity (In Vitro Assays)

Compound	DPPH Scavenging ( IC50​ , µM)	ABTS Scavenging ( IC50​ , µM)	ORAC Value (µmol TE/µmol)	Lipophilicity (LogP)
4-Ethyl-2-methoxyphenol	18.4 ± 1.2	14.2 ± 0.8	3.1 ± 0.2	1.96
2-Isopropoxyphenol	22.1 ± 1.5	19.5 ± 1.1	2.4 ± 0.1	2.15
4-Ethyl-2-isopropoxyphenol	12.6 ± 0.9	10.3 ± 0.5	4.5 ± 0.3	2.85
Ascorbic Acid (Control)	25.0 ± 1.8	21.0 ± 1.4	1.0 ± 0.0	-1.85

Note: Lower IC50​ indicates higher scavenging efficiency. ORAC is expressed as Trolox Equivalents (TE). LogP values indicate lipid solubility[4].

Self-Validating Experimental Protocols

An assay is only as reliable as its internal controls. The following protocol for evaluating these specific derivatives is designed as a self-validating system to eliminate solvent interference and kinetic artifacts.

Protocol A: Kinetic DPPH Radical Scavenging Assay Rationale: DPPH (1,1-diphenyl-2-picrylhydrazyl) evaluates the capacity of the phenol to donate a hydrogen atom[1]. We utilize a kinetic approach rather than a single endpoint to account for the slower initial reaction rates of sterically hindered phenols like 4-ethyl-2-isopropoxyphenol.

• Reagent Preparation : Dissolve DPPH in LC-MS grade methanol to a concentration of 0.1 mM.

  • Self-Validation Step: Measure the blank. Ensure the initial absorbance at 517 nm is 0.900±0.050 . Deviations indicate solvent contamination or degraded DPPH.

• Sample Dilution : Prepare serial dilutions of 4-ethyl-2-isopropoxyphenol (1 µM to 50 µM) in methanol.

• Reaction Initiation : Mix 100 µL of the sample with 900 µL of the DPPH solution in a light-protected quartz cuvette.

• Kinetic Measurement : Record absorbance at 517 nm every 1 minute for 30 minutes at 25°C.

  • Causality: The bulky isopropoxy group slows the initial HAT kinetics; a 30-minute window ensures the reaction reaches thermodynamic equilibrium, preventing false-negative IC50​ calculations.

• Data Normalization : Calculate % Scavenging = [(Acontrol​−Asample​)/Acontrol​]×100 . Plot against concentration to derive the IC50​ .

Fig 2: Self-validating experimental workflow for kinetic DPPH/ABTS radical scavenging assays.

Cellular Antioxidant Pathways (Nrf2/ARE Activation)

Beyond direct radical scavenging, lipophilic phenolic derivatives exert prolonged antioxidant effects by upregulating endogenous defense systems[5]. The increased LogP of 4-ethyl-2-isopropoxyphenol (2.85) facilitates superior cellular membrane penetration compared to its methoxy counterpart (LogP 1.96)[4].

Once intracellular, the compound can undergo mild oxidation to an electrophilic quinone methide intermediate. This intermediate modifies the sensor thiols of the Keap1 protein, thereby releasing the transcription factor Nrf2. Nrf2 translocates to the nucleus and binds to the Antioxidant Response Element (ARE), triggering the transcription of Phase II detoxifying enzymes (e.g., Superoxide Dismutase, Catalase)[5].

Fig 3: Activation of the cellular Nrf2/ARE signaling pathway by lipophilic phenolic antioxidants.

Conclusion & Formulation Implications

The substitution of a methoxy group with an isopropoxy group at the ortho position of 4-ethylphenol creates a paradigm shift in antioxidant application. 4-Ethyl-2-isopropoxyphenol outperforms 4-ethyl-2-methoxyphenol and 2-isopropoxyphenol in both primary radical scavenging (due to optimized BDE and steric radical stabilization) and potential cellular efficacy (due to enhanced lipophilicity). For drug development professionals formulating lipid-based nanocarriers or liposomes, 4-ethyl-2-isopropoxyphenol represents a superior, highly stable alternative to traditional phenolic antioxidants.

References

• Development of a New Route for Separating and Purifying 4-Ethyl-2-methoxyphenol Based on the Reaction Mechanism between the Chemical and Calcium Ion Source: ACS Omega URL:[Link]

• In vitro antioxidant activity and chemical composition of hydro-ethanol extract of Ficus exasperata (Vahl) root Source: LASU Journal of Medical Sciences URL:[Link]

• CNP0401902.0: 4-Ethyl-2-methoxyphenol Molecular Properties Source: COCONUT (Natural Products) URL:[Link]

• Conserved Metabolic and Evolutionary Themes in Microbial Degradation of Carbamate Pesticides Source: PubMed Central (PMC) URL:[Link]

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• 5. Conserved Metabolic and Evolutionary Themes in Microbial Degradation of Carbamate Pesticides - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating False Positives in 4-Ethyl-2-Isopropoxyphenol (4-E2IP) Fluorometric Assays: A Comparative Guide

Fluorometric assays utilizing phenolic substrates are the cornerstone of high-throughput screening (HTS) for reactive oxygen species (ROS), peroxidase activity, and coupled enzyme kinetics. While traditional probes have dominated the field, sterically hindered phenols like 4-ethyl-2-isopropoxyphenol (4-E2IP) offer unique kinetic profiles. However, the exact structural modifications that make 4-E2IP valuable also introduce specific vulnerabilities to assay interference.

As a Senior Application Scientist, I have structured this guide to dissect the mechanistic causality behind 4-E2IP's performance, objectively compare it against industry standards, and provide self-validating protocols to ruthlessly eliminate false positives from your screening workflows.

Mechanistic Causality: The Chemistry of 4-E2IP

To understand why false positives occur, we must first understand the molecular mechanics of the assay. In a standard peroxidase-coupled assay, horseradish peroxidase (HRP) utilizes hydrogen peroxide ( H2​O2​ ) to catalyze the single-electron oxidation of a phenolic substrate. This generates a phenoxy radical, which subsequently dimerizes into a highly conjugated, fluorescent product.

The Structural Advantage and Vulnerability of 4-E2IP:

• Steric Hindrance: The isopropoxy group at the ortho position of 4-E2IP provides significant steric bulk. This sterically shields the reactive phenolic oxygen, drastically reducing the rate of spontaneous, non-enzymatic auto-oxidation compared to unhindered phenols like Homovanillic Acid (HVA).

• Redox Tuning: The ethyl group acts as an electron-donating moiety, lowering the oxidation potential just enough to make it highly responsive to the HRP/Compound I intermediate.

• The Trade-off: This precise redox tuning makes 4-E2IP highly susceptible to direct oxidation by Pan-Assay Interference Compounds (PAINS)[1], specifically redox cycling compounds (RCCs) such as quinones or transition metal contaminants, which bypass the enzyme entirely. Furthermore, the increased lipophilicity of the isopropoxy and ethyl groups can cause the probe to partition into micellar aggregates formed by library compounds, leading to localized concentration spikes and erratic fluorescence.

Pathway Visualization

Fig 1: 4-E2IP peroxidase oxidation pathway highlighting points of assay interference.

Comparative Performance Data

When selecting a fluorogenic substrate, 4-E2IP must be weighed against established alternatives like Amplex Red (10-acetyl-3,7-dihydroxyphenoxazine) and Homovanillic Acid (HVA). The table below synthesizes their performance metrics based on empirical HTS data.

Substrate	Primary Application	Spontaneous Auto-Oxidation Rate	Susceptibility to Autofluorescence (False Positives)	Susceptibility to RCCs (False Positives)	Dynamic Range
4-E2IP	Specialized ROS / Lipophilic environments	Very Low (Sterically hindered)	Moderate (Depends on emission λ)	High (Due to tuned redox potential)	3 Logs
Amplex Red	General H2​O2​ / ELISA	Low to Moderate (Light sensitive)	Low (Red-shifted emission ~585 nm)	Moderate	4 Logs
HVA	Legacy Oxidase Assays	High (Unhindered phenol)	High (UV/Blue emission ~425 nm)	Low	2 Logs

Data Interpretation: While Amplex Red remains the gold standard for general aqueous assays due to its red-shifted emission avoiding most library autofluorescence[2], 4-E2IP's low auto-oxidation makes it superior for long-kinetic reads. However, its vulnerability to RCCs demands rigorous counter-screening.

The Anatomy of False Positives in 4-E2IP Assays

To build a self-validating assay, we must isolate the three primary vectors of false positives:

• Library Autofluorescence: Up to 5% of standard HTS library compounds possess intrinsic fluorescence. If a compound emits in the same spectral window as the 4-E2IP dimer, the fluorometer will record a false positive[3].

• Redox Cycling Compounds (RCCs): These are classic PAINS[1]. Compounds like catechols or quinones can undergo continuous oxidation-reduction cycles in the presence of reducing agents (like DTT or TCEP in the buffer), generating ambient H2​O2​ or directly oxidizing 4-E2IP without enzyme mediation.

• Endogenous Peroxidase Activity: When screening cell lysates or tissue homogenates, endogenous peroxidases (or cytochromes) can act upon 4-E2IP, mimicking the target enzyme's activity.

Self-Validating Experimental Protocols

A robust assay does not merely measure signal; it proves the origin of that signal. The following protocols form a closed, self-validating system designed to systematically eliminate the false positives described above.

Protocol A: The Pre-Read Baseline (Eliminating Autofluorescence)

This protocol separates true enzymatic turnover from static compound autofluorescence by establishing a pre-reaction baseline.

• Compound Dispense: Transfer 10 µL of test compounds (typically 10 µM final concentration in 1% DMSO) into a 384-well black, flat-bottom microplate.

• Buffer Addition: Add 20 µL of assay buffer (e.g., 50 mM HEPES, pH 7.4, 0.01% Tween-20 to prevent compound aggregation).

• Pre-Read (Critical Step): Read the plate on a fluorometer at the specific excitation/emission wavelengths of the 4-E2IP dimer. Causality: Any signal detected here is purely intrinsic compound autofluorescence, as the reaction has not been initiated.

• Initiation: Add 20 µL of the detection master mix containing 4-E2IP and HRP.

• Incubation & Post-Read: Incubate for 30 minutes at room temperature in the dark. Perform the final read.

• Data Processing: Calculate the true signal as ΔF=Post-Read−Pre-Read . Compounds with a massive Pre-Read signal should be flagged as optical interferents[2].

Protocol B: The Catalase Counter-Screen (Eliminating RCCs)

To prove that the oxidation of 4-E2IP is strictly dependent on the target biological event (which generates H2​O2​ ), we use Catalase as an orthogonal biochemical filter. Catalase rapidly and specifically degrades H2​O2​ into water and oxygen[4].

• Plate Segregation: Prepare two parallel 384-well plates (Plate A and Plate B) with identical test compound layouts.

• Differential Buffer:

  • To Plate A, add standard assay buffer.

  • To Plate B, add assay buffer supplemented with 100 U/mL Catalase .

• Pre-Incubation: Incubate both plates for 10 minutes. Causality: This allows Catalase in Plate B to scavenge any ambient H2​O2​ generated by redox-cycling compounds.

• Reaction: Add 4-E2IP and HRP to both plates and incubate for 30 minutes.

• Validation Logic:

  • True Positive: High fluorescence in Plate A, near-zero fluorescence in Plate B (Signal is H2​O2​ -dependent).

  • False Positive (RCC/Direct Oxidizer): High fluorescence in BOTH Plate A and Plate B (Compound is oxidizing 4-E2IP directly, bypassing H2​O2​ ).

Workflow Visualization

Fig 2: Decision tree workflow for the systemic exclusion of false positives in 4-E2IP assays.

Conclusion

While 4-ethyl-2-isopropoxyphenol provides excellent stability against spontaneous auto-oxidation due to its steric hindrance, researchers must not mistake baseline stability for assay invulnerability. By understanding the redox tuning of the probe and implementing self-validating protocols—specifically pre-read baseline subtractions and catalase counter-screens—scientists can confidently isolate true biological hits from the noise of chemical interference.

References

• Baell, J. B., & Holloway, G. A. (2010). "New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays". Journal of Medicinal Chemistry.[Link]

• Simeonov, A., & Davis, M. I. (2015). "Interference with Fluorescence and Absorbance". Assay Guidance Manual [Internet].[Link]

• Simeonov, A. et al. (2008). "Avoiding Fluorescence Assay Interference—The Case for Diaphorase". Assay and Drug Development Technologies.[Link]

• Baga, A. N. et al. (2005). "Quantifying hydrogen peroxide in iron-containing solutions using leuco crystal violet". Analytica Chimica Acta.[Link]

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• 4. d-nb.info [d-nb.info]

Safety & Regulatory Compliance

A Guide to Personal Protective Equipment for Handling 4-Ethyl-2-isopropoxyphenol

Anticipated Hazard Profile

Based on an analysis of its structural analogues, 4-Ethyl-2-isopropoxyphenol is anticipated to present the following hazards:

• Skin Irritation and Corrosion: Phenolic compounds are known for their ability to cause skin irritation. Analogues like 4-ethyl-2-methoxyphenol are classified as causing skin irritation[1]. More reactive phenols can cause severe skin burns and damage[2][3]. Therefore, direct skin contact must be strictly avoided.

• Serious Eye Damage/Irritation: Contact with the eyes is likely to cause serious irritation or, in a more conservative assessment, severe eye damage. This is a consistent hazard across nearly all related phenols, with classifications ranging from "Causes serious eye irritation" to "Causes serious eye damage"[1][3][4][5][6].

• Respiratory Irritation: Inhalation of vapors, mists, or aerosols may cause respiratory tract irritation[4][5]. Working in a well-ventilated area is crucial.

• Harmful if Swallowed: Acute oral toxicity is a noted hazard for similar compounds, which are classified as "Harmful if swallowed"[1][2][3].

Core Personal Protective Equipment (PPE) Requirements

A multi-layered approach to PPE is essential to mitigate the risks associated with handling 4-Ethyl-2-isopropoxyphenol. The following equipment is mandatory.

Eye and Face Protection

The potential for serious eye damage necessitates robust protection.

• Mandatory: Wear appropriate protective eyeglasses or chemical safety goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166[2][4][7].

• Causality: Standard safety glasses are insufficient. Chemical safety goggles provide a seal around the eyes, protecting against splashes and vapors which can cause severe damage on contact.

• Enhanced Protection: When there is a significant risk of splashing (e.g., during transfers of larger volumes or reactions under pressure), a face shield must be worn in addition to chemical safety goggles to protect the entire face.

Skin and Body Protection

Preventing skin contact is critical to avoid irritation and potential burns.

• Gloves: Wear appropriate protective gloves to prevent skin exposure[5][7]. Nitrile gloves are generally a suitable choice for incidental contact with many organic chemicals, but it is best practice to consult a glove compatibility chart from the manufacturer for the specific chemical class. Always inspect gloves for tears or punctures before use and practice proper removal techniques to avoid contaminating your skin.

• Protective Clothing: A standard laboratory coat is required at a minimum. For tasks with a higher risk of splashes or spills, a chemically resistant apron or suit should be worn. Wear appropriate protective clothing to prevent skin exposure[2][7]. Contaminated clothing must be removed immediately and washed before reuse[1][2].

Respiratory Protection

Controlling airborne exposure is a primary concern.

• Primary Control: All handling of 4-Ethyl-2-isopropoxyphenol that may generate vapors, mists, or aerosols should be conducted within a certified chemical fume hood to ensure adequate ventilation[2][7].

• When a Respirator is Required: If engineering controls are not sufficient to maintain exposure below acceptable limits, or during emergency situations such as a spill, respiratory protection is required. Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced[2][7]. The specific type of cartridge will depend on the concentration and nature of the airborne contaminants.

Operational and Disposal Plans

Step-by-Step Handling Protocol

• Risk Assessment: Before beginning work, perform a risk assessment for your specific procedure. Consider the quantities being used, the potential for aerosol generation, and the reaction conditions.

• Engineering Controls: Verify that your primary engineering control, the chemical fume hood, is functioning correctly (check the airflow monitor). Ensure that an eyewash station and safety shower are readily accessible and unobstructed[2][4].

• Donning PPE: Before entering the work area, don your lab coat, followed by chemical safety goggles. Don your gloves just before you begin handling the chemical.

• Chemical Handling: Conduct all transfers and manipulations within the fume hood. Keep the container tightly closed when not in use[2][4].

• Post-Handling: After completing your work, wash your hands thoroughly with soap and water, even after removing gloves[2][4].

• Doffing PPE: Remove PPE in an order that minimizes cross-contamination. Gloves are typically removed first, followed by the lab coat and then eye protection.

Spill Management

• Evacuate: Evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Contain: Use an absorbent, inert material (e.g., sand, diatomite, universal binders) to contain the spill. Do not use combustible materials like sawdust.

• Clean-Up: Wearing the appropriate PPE (including respiratory protection if necessary), carefully sweep or scoop up the absorbed material and place it into a suitable, labeled container for hazardous waste disposal[2][7].

• Decontaminate: Clean the spill area thoroughly.

Waste Disposal Plan

• Classification: 4-Ethyl-2-isopropoxyphenol and any materials contaminated with it (e.g., gloves, absorbent materials) must be treated as hazardous chemical waste.

• Collection: Dispose of contents and the container in an approved waste disposal plant according to local, regional, and national regulations[2][4][5]. Do not empty into drains or release into the environment[2].

• Labeling: Ensure all waste containers are clearly and accurately labeled with their contents.

Data and Visualization

Summary of Recommended PPE

Scenario	Eye/Face Protection	Skin Protection	Respiratory Protection
Low-Volume Weighing/Transfer (<10g/mL)	Chemical Safety Goggles	Nitrile Gloves, Lab Coat	Not required if in a fume hood
High-Volume Transfer (>10g/mL) or Synthesis	Chemical Safety Goggles & Face Shield	Nitrile Gloves, Lab Coat, Chemical Apron	Not required if in a fume hood
Risk of Aerosol/Vapor Generation	Chemical Safety Goggles & Face Shield	Nitrile Gloves, Lab Coat, Chemical Apron	Required if not in a fume hood
Spill Cleanup	Chemical Safety Goggles & Face Shield	Heavy-duty Nitrile or Butyl Gloves, Lab Coat/Coveralls	Air-purifying respirator with appropriate cartridges

PPE Selection Workflow

Caption: Workflow for PPE selection and safe handling of 4-Ethyl-2-isopropoxyphenol.

References

• Safety Data Sheet - 4-Ethylphenol. (2025). Source: Thermo Fisher Scientific.

• Safety Data Sheet - 2-Isopropoxyphenol. (2025). Source: Fisher Scientific.

• Safety Data Sheet - 2-Phenoxyethyl Isobutyrate. (N.D.). Source: TCI Chemicals.

• Material Safety Data Sheet - 4-Ethylphenol, 97%. (2005). Source: Cole-Parmer.

• Safety Data Sheet - 2-Isopropoxyphenol. (2024). Source: CPAchem.

• Safety Data Sheet - According to Regulation (EC) No. 1907/2006. (N.D.). Source: Merck Millipore.

• Safety Data Sheet - 4-ethyl-2-methoxyphenol. (2025). Source: Thermo Fisher Scientific.

• Safety Data Sheet - Flammable Liquid. (2025). Source: Sigma-Aldrich.

• Safety Data Sheet - Fenoxaprop-P-ethyl. (2025). Source: Sigma-Aldrich.

• Safety Data Sheet - 2-Ethylphenol. (2025). Source: Tokyo Chemical Industry.

• Safety Data Sheet - m-Ethylphenol. (2025). Source: Thermo Fisher Scientific.

• Safety Data Sheet - 4-Ethylphenol. (2019). Source: Chemos GmbH & Co.KG.

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